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Abstract

Disodium butenedioate, existing in two isomeric forms—disodium maleate (the cis isomer)
and disodium fumarate (the trans isomer)—presents distinct physicochemical and biological
properties that are of significant interest in pharmaceutical and chemical research. This
technical guide provides a comprehensive overview of these two isomers, detailing their
synthesis, structural characteristics, and key physicochemical properties. Comparative data is
presented in structured tables for ease of reference. Furthermore, this guide outlines detailed
experimental protocols for their synthesis and characterization, and includes visualizations of
their isomeric relationship and synthetic pathways to facilitate a deeper understanding.

Introduction

Disodium butenedioate (CaH2Naz204) is the sodium salt of butenedioic acid. The spatial
arrangement of the carboxylate groups around the central carbon-carbon double bond gives
rise to two geometric isomers: disodium maleate and disodium fumarate. The cis
configuration of disodium maleate and the trans configuration of disodium fumarate lead to
significant differences in their molecular geometry, which in turn influence their physical,
chemical, and biological behaviors. These differences are critical in various applications,
including as food additives, in industrial processes, and notably in pharmaceutical formulations
where they can be used as excipients or in the synthesis of active pharmaceutical ingredients.

[1][]
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Isomeric Forms and Molecular Structure

The core difference between disodium maleate and disodium fumarate lies in their geometric

isomerism. Disodium maleate is the salt of maleic acid, the cis-isomer of butenedioic acid,

where the carboxylate groups are on the same side of the double bond.[3] Disodium fumarate

is the salt of fumaric acid, the trans-isomer, with the carboxylate groups on opposite sides.[4]

This fundamental structural difference impacts their chemical and physical properties

significantly.

Figure 1: Geometric Isomers of Disodium Butenedioate.

Physicochemical Properties

The distinct geometries of disodium maleate and disodium fumarate give rise to notable

differences in their physicochemical properties. These properties are crucial for their handling,

formulation, and application.

Property

Disodium Maleate

Disodium Fumarate

Synonyms

Sodium maleate, Disodium (Z)-

but-2-enedioate

Sodium fumarate, Disodium
(E)-but-2-enedioate

Molecular Formula

CaH2Na204

CaH2Na204

Molecular Weight 160.04 g/mol [3] 160.04 g/mol [4]
_ _ White, odorless crystalline
Appearance White crystalline powder[1]
powder[2]
Solubility in Water Soluble in water[1] 228 g/L[5]

pKa of Parent Acid

pKai = 1.9, pKaz = 6.07
(Maleic Acid)[6]

pKa: = 3.03, pKaz = 4.44
(Fumaric Acid)[1]

Toxicity (Oral, Rat LD50)

3380 mg/kg[7]

8000 mg/kg|8]

Crystal Structure of Disodium Maleate Monohydrate[9]
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Parameter Value

Crystal System Monoclinic

Space Group C2/c

Cell Dimensions a=20.979 A, b=10.004 A, c=6.369 A
B =100.15°

Experimental Protocols
Synthesis

The most common method for the synthesis of both isomers is the neutralization of the
corresponding acid with a sodium base, such as sodium hydroxide or sodium carbonate.[1][8]

Disodium Maleate Synthesis Disodium Fumarate Synthesis

(Maleic Anhydride] (Sodium Hydroxide Solutior) [ Water ) (Fumaric ACi(D (Sodium Hydroxide SqutioD ( Water ]

Neutralization Reaction

Neutralization Reaction

4 Y

[Disodium Maleate Solutioa Gisodium Fumarate Solutior)

Click to download full resolution via product page
Figure 2: General Synthesis Workflow.
Protocol for the Synthesis of Disodium Maleate:[9]

o Reaction Setup: In a reaction vessel, dissolve 9.8 parts by weight of maleic anhydride in 100

parts by weight of water.
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o Neutralization: Slowly add 8 parts by weight of sodium hydroxide to the maleic anhydride
solution while stirring continuously. The reaction is exothermic, and cooling may be required
to maintain a controlled temperature.

o Completion: Continue stirring until a homogeneous solution of disodium maleate is
obtained.

« |solation (Optional): The disodium maleate can be used in solution or isolated as a solid by
evaporation of the water, followed by drying.

Protocol for the Synthesis of Disodium Fumarate:[8]

» Reaction Setup: Heat water to boiling in a reaction vessel.

» Dissolution: While stirring, add fumaric acid to the boiling water.

o Neutralization: Add sodium carbonate in portions until the pH of the solution reaches 6.5-6.7.
« Filtration: Filter the hot solution to remove any impurities.

e |solation: The resulting solution of sodium fumarate can be used directly, or the product can
be isolated by cooling and crystallization or by evaporation of the solvent.

Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy
» Objective: To confirm the isomeric identity based on the chemical shifts of the vinylic protons.

o Sample Preparation: Prepare a solution of the disodium butenedioate isomer in deuterium
oxide (D20).

e 1H NMR of Disodium Maleate: The two vinylic protons are chemically equivalent in the cis
configuration and will appear as a single peak.

e 1H NMR of Disodium Fumarate: The two vinylic protons in the trans configuration are also
equivalent and will appear as a single peak, but at a different chemical shift compared to the
maleate isomer.[10][11]
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Fourier-Transform Infrared (FTIR) Spectroscopy

« Objective: To identify the functional groups and differentiate the isomers based on their
vibrational frequencies.

o Sample Preparation: Prepare a KBr pellet containing a small amount of the sample or use an
ATR-FTIR spectrometer.

o Expected Spectra: Both isomers will show strong absorption bands corresponding to the
carboxylate (COO™) stretching vibrations. Differences in the fingerprint region (below 1500
cm~1) can be used to distinguish between the cis and trans isomers due to their different
symmetries.

Applications

Both disodium maleate and disodium fumarate have a range of applications in various
industries.

¢ Disodium Maleate:

o

Pharmaceuticals: Used as an excipient in drug formulations to improve solubility and
stability.[1]

o

Food Industry: Acts as a flavor enhancer and stabilizer.[1]

[¢]

Agriculture: Employed as a chelating agent in fertilizers.[1]

o

Cosmetics: Utilized for its emulsifying properties in personal care products.[1]

¢ Disodium Fumarate:

(¢]

Food Industry: Used as an acidulant and flavoring agent.[2]

[¢]

Pharmaceuticals: Serves as a precursor for ferric fumarate, which is used to treat anemia.

[2]

[¢]

Industrial Applications: Used in the production of polyester resins, adhesives, and as a
mordant in dyeing.[2]
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Safety and Toxicology

Both isomers are generally considered to have low toxicity. However, as with any chemical,
appropriate safety precautions should be taken during handling.

+ Disodium Maleate: May cause skin and serious eye irritation.[3] The oral LD50 in rats is
reported to be 3380 mg/kg.[7]

¢ Disodium Fumarate: May cause skin and eye irritation.[4] Oral administration of 215 mg/kg in
humans has been reported to cause gastrointestinal upset.[4] The oral LD50 in rats is 8000
mg/kg.[8]

Conclusion

Disodium maleate and disodium fumarate, the cis and trans isomers of disodium
butenedioate, exhibit distinct physicochemical properties stemming from their geometric
differences. A thorough understanding of these properties, along with their synthesis and
characterization, is essential for their effective application in research and industry, particularly
in the field of drug development. This guide provides a foundational overview to aid
researchers and scientists in their work with these versatile compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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